Cas no 54385-33-0 (Diallylacetic Acid Methyl Ester)

• Product Name: Diallylacetic Acid Methyl Ester
• CAS No: 54385-33-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2083608
• PubChem ID: 574630
• Update Time: 2025-05-21

Diallylacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-diallylpent-4-enoate
• Diallylacetic Acid Methyl Ester
• SCHEMBL12220663
• 54385-33-0
• Methyl 2-allyl-4-pentenoate #
• 2-Allylpent-4-enoic acid, methyl ester
• Methyl 2-allylpent-4-enoate
• 4-Pentenoic acid, 2-(2-propenyl)-, methyl ester
• methyl 2-prop-2-enylpent-4-enoate
• DSNQQNHWMYXXSD-UHFFFAOYSA-N

• Inchi： 1S/C9H14O2/c1-4-6-8(7-5-2)9(10)11-3/h4-5,8H,1-2,6-7H2,3H3
• InChI Key： DSNQQNHWMYXXSD-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 154.099379685Da
• Monoisotopic Mass: 154.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diallylacetic Acid Methyl Ester

Diallylacetic Acid Methyl Ester (CAS 54385-33-0): Properties, Applications, and Market Insights

Diallylacetic Acid Methyl Ester (CAS 54385-33-0) is a versatile organic compound with significant applications in various industries. This ester derivative, also known as methyl diallylacetate, is characterized by its unique molecular structure, combining an ester functional group with allyl substituents. Its chemical formula is C8H12O2, and it typically appears as a colorless to pale yellow liquid with a mild, ester-like odor.

The growing interest in Diallylacetic Acid Methyl Ester stems from its role as a key intermediate in organic synthesis. Researchers and manufacturers value this compound for its reactivity, particularly in polymerization reactions and the production of specialty chemicals. Recent studies have highlighted its potential in creating novel polymeric materials with enhanced thermal stability and mechanical properties, making it relevant to current sustainability trends in material science.

From a chemical perspective, methyl diallylacetate exhibits several noteworthy properties. It has a molecular weight of 140.18 g/mol and a boiling point typically ranging between 180-185°C. The compound's density is approximately 0.95 g/cm³ at 20°C, and it shows limited solubility in water but good solubility in most organic solvents. These physical characteristics make it particularly useful in formulations where controlled release or specific solubility profiles are required.

One of the most searched questions about CAS 54385-33-0 relates to its applications in green chemistry. In response to environmental concerns, many industries are seeking sustainable alternatives to traditional chemicals. Diallylacetic Acid Methyl Ester has emerged as a candidate for eco-friendly polymer production due to its potential for creating biodegradable materials. Researchers are investigating its use in developing coatings and adhesives with reduced environmental impact, aligning with global efforts to minimize carbon footprints.

The pharmaceutical industry has shown increasing interest in methyl diallylacetate derivatives. While not a drug substance itself, this compound serves as a valuable building block in synthesizing more complex molecules. Its structure allows for various chemical modifications, making it useful in medicinal chemistry research. Current investigations focus on its potential in creating novel drug delivery systems, particularly in controlled-release formulations.

In the field of materials science, Diallylacetic Acid Methyl Ester plays a crucial role in developing advanced polymers. The compound's ability to participate in cross-linking reactions makes it valuable for creating thermosetting resins with improved durability. These materials find applications in automotive components, electronic encapsulants, and high-performance coatings. The growing electric vehicle market has particularly driven demand for such specialized materials.

Market analysis indicates steady growth for CAS 54385-33-0 products, with Asia-Pacific regions showing the highest demand. The compound's versatility and the expanding applications in various industries contribute to this positive market outlook. Manufacturers are focusing on developing more efficient production methods to meet the increasing demand while maintaining high purity standards required by end-users.

Quality control is paramount when working with methyl diallylacetate. Reputable suppliers typically provide certificates of analysis detailing purity levels (often ≥98%) and impurity profiles. Proper storage conditions—typically in cool, dry places away from direct sunlight—help maintain the compound's stability over time. These quality assurance measures are particularly important for research and industrial applications where consistency is crucial.

Recent technological advancements have improved the synthesis routes for Diallylacetic Acid Methyl Ester, making production more efficient and environmentally friendly. Modern catalytic methods have reduced byproduct formation and energy consumption, addressing both economic and ecological concerns. These developments align with the chemical industry's broader shift toward sustainable manufacturing practices.

Safety considerations for handling CAS 54385-33-0 follow standard laboratory protocols for organic esters. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate storage conditions are recommended. The compound's material safety data sheet provides detailed guidance on handling procedures, first aid measures, and disposal methods, ensuring safe usage across various applications.

The future outlook for Diallylacetic Acid Methyl Ester appears promising, with ongoing research exploring new applications. Areas such as renewable energy materials, advanced composites, and specialty coatings are likely to drive further innovation. As industries continue to seek high-performance, sustainable chemical solutions, this compound's unique properties position it for expanded utilization in emerging technologies.

For researchers and industry professionals seeking detailed technical information about methyl diallylacetate, numerous scientific publications and patent documents are available. These resources cover synthesis methods, reaction mechanisms, and application case studies, providing valuable insights for those working with this versatile chemical intermediate.